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Compound of Interest

Compound Name: 6-(Tritylthio)hexanoic acid

Cat. No.: B1321381 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of 6-(Tritylthio)hexanoic acid, safeguarding both

laboratory personnel and the environment.

Hazard and Safety Information
6-(Tritylthio)hexanoic acid is a chemical compound that requires careful handling. The

primary hazards associated with this substance are skin, eye, and respiratory irritation. Below

is a summary of its key safety information.
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Hazard Category Description Precautionary Statements

Skin Irritation Causes skin irritation (H315).

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye Irritation
Causes serious eye irritation

(H319).

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
May cause respiratory irritation

(H335).

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

Ingestion (Harmful) Harmful if swallowed (H302).

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor.

Inhalation (Harmful) Harmful if inhaled (H332).

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Signal Word:Warning

Proper Disposal Procedures
The disposal of 6-(Tritylthio)hexanoic acid and materials contaminated with it must be

handled as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[1]

Step 1: Unused or Waste 6-(Tritylthio)hexanoic Acid (Solid)

Container Selection: Place the solid waste into a clearly labeled, sealable, and chemically

compatible container.[2] The original container is often a suitable choice if it is in good

condition.[3]
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Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "6-(Tritylthio)hexanoic acid," and the date accumulation started.[1][4]

Storage: Store the waste container in a designated satellite accumulation area.[5] This area

should be away from incompatible materials, particularly strong oxidizing agents.[3] Keep the

container securely closed except when adding waste.[1][6]

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and disposal of the hazardous waste.

Step 2: Contaminated Materials

Collection: Items such as gloves, absorbent paper, and other labware that are contaminated

with 6-(Tritylthio)hexanoic acid should be collected for disposal as hazardous waste.[2]

Packaging: Place these contaminated solids into a durable, leak-proof plastic bag or a

designated solid waste container.[2]

Labeling: Clearly label the bag or container as "Hazardous Waste" and list the contaminant

(6-(Tritylthio)hexanoic acid).[4]

Storage and Disposal: Store with other solid hazardous waste and arrange for EHS pickup.

Step 3: Empty Containers

Decontamination: To be disposed of as non-hazardous waste, the empty container must be

triple-rinsed with a suitable solvent, such as acetone or ethanol, that can dissolve the

chemical residue.[1][6]

Rinsate Collection: The solvent rinsate from this process is now considered hazardous waste

and must be collected in a separate, properly labeled hazardous waste container for liquid

organic waste.[1][6]

Container Disposal: Once triple-rinsed, the container can be air-dried. Deface or remove the

original label and dispose of the container in the regular laboratory glass or plastic recycling,

as appropriate.[6]
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 6-
(Tritylthio)hexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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